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Compound of Interest

Compound Name: 3-Acetylpyridine

Cat. No.: B027631

An In-depth Technical Guide to 3-Acetylpyridine: Physicochemical Properties and
Experimental Methodologies

Introduction

3-Acetylpyridine, with the Chemical Abstracts Service (CAS) number 350-03-8, is an aromatic
organic compound consisting of a pyridine ring substituted at the 3-position with an acetyl
group.[1] It is also known by its IUPAC name, 1-(pyridin-3-yl)ethanone.[2] This compound is a
versatile intermediate in the chemical and pharmaceutical industries, notably serving as a key
precursor in the synthesis of risedronate sodium, a drug used to treat osteoporosis.[3][4][5]

At room temperature, 3-Acetylpyridine typically presents as a clear, colorless to yellow liquid
or a low-melting solid.[6][7][8] It possesses a characteristic sweet, nutty, and popcorn-like
aroma, which has led to its use as a flavoring agent in food products such as baked goods,
desserts, and beverages.[2][3][9] The compound is found naturally in roasted filberts, coffee,
and wheaten bread.[3] This guide provides a detailed overview of its core physical and
chemical properties, experimental protocols for its characterization, and relevant safety
information for researchers and drug development professionals.

Physical and Chemical Properties

The physicochemical properties of 3-Acetylpyridine are summarized in the tables below. This
data is essential for its application in synthesis, formulation, and quality control.
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Physical Properties

The fundamental physical constants and characteristics of 3-Acetylpyridine are presented
here. The compound's low melting point means it is often handled as a liquid in laboratory
settings.

Property Value Source(s)

Clear colorless to pale yellow
Appearance o ) [2][6][9][10]
liquid or solid.[2][6][9][10]

Sweet, nutty, popcorn-like
Odor [21[3]
aroma.[2][3]

Melting Point 11-135°C [21[71[8]1[10]
Boiling Point 220-230 °C (at 760 mm Hg) [2][71[8][10]
Density 1.102-1.11 g/cm3 (at 20-25 °C)  [3][8][10]
Refractive Index n20/D 1.530-1.540 [31[81I9]
Vapor Pressure 0.3 Pa (0.003 mbar) at 20 °C [B1[71[10]

Chemical and Spectroscopic Identifiers

This table provides key chemical identifiers and properties that define the structure and
electronic nature of the molecule.
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Property Value Source(s)
Molecular Formula C7H7NO [11[5]1I8]
Molecular Weight 121.14 g/mol [2][5][8]
IUPAC Name 1-pyridin-3-ylethanone [11[2]
SMILES CC(=0)C1=CN=CC=C1 [2][8]
WEGYGNROSJDEIW-
InChlKey [1112]
UHFFFAOYSA-N
pKa 3.256 (at 25 °C) (213171
LogP 0.43 [2]
Major m/z peaks: 106, 78, 121,
Mass Spec (GC-MS) - [2]
Spectra available in various
1H & 13C NMR [2][11][12]

databases.[2][11][12]

Solubility Profile

3-Acetylpyridine's solubility is dictated by its polar pyridine ring and carbonyl group.

Solvent Solubility Source(s)

Water Soluble, particularly in hot 1617
water.[1][2][6][7]

Acids Soluble [2]

Ethanol Soluble [1][2]

Ether Soluble [11[2]

Methanol Slightly Soluble [13]

Chloroform Slightly Soluble [13]

Safety and Handling
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Proper handling is crucial due to the compound's toxicity profile.

Property Value Source(s)

Flash Point 104 °C (219 °F) - closed cup [8][10]

H301 (Toxic if swallowed),
GHS Hazard Statements o [8]
H315 (Causes skin irritation)

Store locked up in a cool, dry,
Storage well-ventilated place under an [L1[71113][14]
inert atmosphere.[1][7][13][14]

Strong oxidizing agents, strong
Incompatible Materials acids, strong reducing agents. [10][14]
[10][14]

Stable under recommended
storage conditions.[14] Vapors
Stability may form explosive mixtures [10][14][15]
with air upon intense heating.
[10][15]

Experimental Protocols

Detailed methodologies are critical for the accurate characterization and synthesis of 3-
Acetylpyridine.

Synthesis via Catalytic Conversion

One established industrial method for synthesizing 3-Acetylpyridine involves the catalytic
reaction of a nicotinic acid ester with acetic acid.[16]

Objective: To synthesize 3-Acetylpyridine from methyl nicotinate and acetic acid.
Materials:
e Methyl nicotinate

e Acetic acid
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Water

Catalyst: 2% sodium oxide (Naz0) on a titanium dioxide (TiOz2) support.[16][17]
Nitrogen gas (for inert atmosphere)

Tubular reactor system with heating, evaporator, and condenser.

Gas Chromatography (GC) system for analysis.

Procedure:

A catalyst bed is prepared containing 100 mL of 2% Naz0 on TiO2.[17]
The tubular reactor is heated to 400 °C.[17]

A liquid mixture of methyl nicotinate (22 g/h), acetic acid (57 g/h), and water (20 g/h) is fed
into an evaporator.[17]

The vaporized reactant mixture is passed through the heated catalyst bed along with a flow
of nitrogen gas (10 L/h).[17]

The reaction gases exiting the reactor are cooled and collected in a condenser/receiver,
resulting in a two-phase liquid mixture.[17]

The organic phase is separated and analyzed by gas chromatography to determine the
conversion rate and selectivity.

Under these conditions, a selectivity of approximately 60% for 3-Acetylpyridine can be
achieved.[17]

Determination of pKa by 'H NMR Spectroscopy

The pKa of the pyridinium ion can be determined by monitoring the pH-dependent chemical

shifts of the aromatic protons.[18]

Objective: To experimentally determine the pKa of 3-Acetylpyridine.

Materials:
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e 3-Acetylpyridine

e D20 (Deuterium oxide)

e DCI and NaOD solutions (for pD adjustment)

e NMR spectrometer

» pH meter calibrated for pD measurements (pD = pH reading + 0.4)
* NMR tubes

Procedure:

e Prepare a series of ~10-15 mM solutions of 3-Acetylpyridine in D20 across a pD range of
approximately 1 to 6.

o Adjust the pD of each sample using small aliquots of DCI and NaOD solutions. Measure the
final pD of each sample.

e Acquire a *H NMR spectrum for each sample at a constant temperature (e.g., 25 °C).

« |dentify the aromatic proton signals. The protons ortho and para to the nitrogen atom (at
positions 2, 4, and 6) are most sensitive to its protonation state.

e Plot the chemical shift (d in ppm) of a sensitive proton (e.g., the proton at C2 or C6) as a
function of the measured pD.

e The resulting plot will be a sigmoidal titration curve.

e The pKa is determined from the inflection point of this curve, which corresponds to the pD
value where the chemical shift is halfway between the shifts of the fully protonated and fully
deprotonated forms.

Visualized Workflows

To illustrate the logical processes involved in working with 3-Acetylpyridine, the following
diagrams have been generated using Graphviz.
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Synthesis & Purification Workflow

rize Heated CatalystBed | _Reaciion Gases Organic Phase Purification
(400°C, Ti02/Na:0) (e.9., Vacuum Distillaion)

Pure 3-Acetylpyridine

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis and purification of 3-Acetylpyridine.
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Caption: A logical workflow for the physicochemical characterization of a 3-Acetylpyridine
sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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